Cas no 1707602-56-9 (4-(Piperidin-3-yloxy)pyrimidine hydrochloride)

4-(Piperidin-3-yloxy)pyrimidine hydrochloride is a heterocyclic compound featuring a pyrimidine core linked to a piperidine moiety via an ether bridge. This hydrochloride salt form enhances solubility and stability, making it suitable for pharmaceutical and chemical research applications. The piperidine and pyrimidine functional groups contribute to its potential as a versatile intermediate in medicinal chemistry, particularly in the synthesis of bioactive molecules targeting central nervous system (CNS) disorders or other therapeutic areas. Its well-defined structure and high purity ensure reproducibility in synthetic pathways. The compound’s reactivity and scaffold flexibility make it valuable for developing novel pharmacophores or as a building block in drug discovery programs.

4-(Piperidin-3-yloxy)pyrimidine hydrochloride structure

1707602-56-9 structure

Product Name:4-(Piperidin-3-yloxy)pyrimidine hydrochloride

CAS No:1707602-56-9

MF:C₉H₁₄ClN₃O

MW:215.679960727692

CID:5191323

Update Time:2025-10-20

4-(Piperidin-3-yloxy)pyrimidine hydrochloride Chemical and Physical Properties

Names and Identifiers

- 4-(Piperidin-3-yloxy)pyrimidine hydrochloride
- Inchi： 1S/C9H13N3O.ClH/c1-2-8(6-10-4-1)13-9-3-5-11-7-12-9;/h3,5,7-8,10H,1-2,4,6H2;1H
- InChI Key： JFXUWHIARSHERP-UHFFFAOYSA-N
- SMILES： N1C=NC=CC=1OC1CCCNC1.Cl

4-(Piperidin-3-yloxy)pyrimidine hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM509356-1g	4-(Piperidin-3-yloxy)pyrimidinehydrochloride	1707602-56-9	97%	1g	$542	2023-03-10

4-(Piperidin-3-yloxy)pyrimidine hydrochloride Related Literature

1. An eccentric rod-like linear connection of two heterocycles: synthesis of pyridine trans-tetrafluoro-λ6-sulfanyl triazoles†

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3. Ambient electrochemical NH3 synthesis from N2 and water enabled by ZrO2 nanoparticles†

Tong Xu,Dongwei Ma,Chengbo Li,Qian Liu,Siyu Lu,Abdullah M. Asiri,Chun Yang,Xuping Sun Chem. Commun., 2020,56, 3673-3676
4. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
5. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471

Additional information on 4-(Piperidin-3-yloxy)pyrimidine hydrochloride

Comprehensive Overview of 4-(Piperidin-3-yloxy)pyrimidine hydrochloride (CAS No. 1707602-56-9)

4-(Piperidin-3-yloxy)pyrimidine hydrochloride (CAS No. 1707602-56-9) is a specialized chemical compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure combining a piperidine ring and a pyrimidine moiety, is widely explored for its potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for designing novel therapeutic agents targeting various diseases.

The growing interest in 4-(Piperidin-3-yloxy)pyrimidine hydrochloride is reflected in the increasing number of scientific publications and patent filings. Its relevance is further highlighted by its potential use in the development of kinase inhibitors, which are crucial in treating conditions such as cancer and inflammatory disorders. The compound's CAS No. 1707602-56-9 serves as a unique identifier, ensuring precise tracking in regulatory and research contexts.

In recent years, the demand for high-quality 4-(Piperidin-3-yloxy)pyrimidine hydrochloride has surged, driven by advancements in personalized medicine and targeted therapies. The compound's versatility makes it a valuable tool for medicinal chemists aiming to optimize drug candidates for improved efficacy and reduced side effects. Its hydrochloride salt form enhances solubility, a critical factor in formulation development.

One of the key trends in the pharmaceutical industry is the focus on small molecule drug discovery, where compounds like 4-(Piperidin-3-yloxy)pyrimidine hydrochloride play a pivotal role. Researchers are leveraging computational tools and AI-driven approaches to predict the compound's interactions with biological targets, accelerating the drug development process. This aligns with the broader industry shift toward precision medicine and structure-activity relationship (SAR) studies.

The synthesis and characterization of 4-(Piperidin-3-yloxy)pyrimidine hydrochloride require stringent quality control measures to ensure consistency and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify the compound's identity and purity. These protocols are essential for meeting regulatory standards and ensuring reproducibility in research applications.

Another area of interest is the compound's potential in central nervous system (CNS) drug development. The piperidine scaffold is a common feature in many CNS-active drugs, and its incorporation into pyrimidine-based structures opens new avenues for treating neurological disorders. This has sparked discussions in scientific forums about the compound's pharmacokinetic properties and blood-brain barrier permeability.

From an SEO perspective, terms like "4-(Piperidin-3-yloxy)pyrimidine hydrochloride supplier," "CAS 1707602-56-9 price," and "pyrimidine derivatives in drug discovery" are frequently searched by researchers and procurement specialists. These queries reflect the compound's commercial and scientific relevance. Additionally, questions such as "How to synthesize 4-(Piperidin-3-yloxy)pyrimidine hydrochloride?" and "What are the applications of piperidine-pyrimidine hybrids?" are common in academic and industrial circles.

In conclusion, 4-(Piperidin-3-yloxy)pyrimidine hydrochloride (CAS No. 1707602-56-9) represents a promising compound with diverse applications in modern drug development. Its unique structural features and potential therapeutic benefits make it a subject of ongoing research and innovation. As the pharmaceutical industry continues to evolve, this compound is likely to remain at the forefront of small molecule therapeutics and medicinal chemistry advancements.